Cas no 1805625-93-7 (Ethyl 4-chloro-3-hydroxypicolinate)

• Product Name: Ethyl 4-chloro-3-hydroxypicolinate
• CAS No: 1805625-93-7
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 4903133
• Update Time: 2025-06-11

Ethyl 4-chloro-3-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-hydroxypicolinate

• Inchi： 1S/C8H8ClNO3/c1-2-13-8(12)6-7(11)5(9)3-4-10-6/h3-4,11H,2H2,1H3
• InChI Key： RDJITSCQJJJAKZ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(=O)OCC)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-chloro-3-hydroxypicolinate

Research Brief on Ethyl 4-chloro-3-hydroxypicolinate (CAS: 1805625-93-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-chloro-3-hydroxypicolinate (CAS: 1805625-93-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic ester derivative, characterized by its chloro and hydroxy substituents on the picolinate scaffold, exhibits unique reactivity and potential bioactivity. Recent studies have explored its utility as a versatile building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and antimicrobial agents. The compound's structural features make it amenable to further derivatization, enabling the development of novel therapeutic candidates with improved pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the effectiveness of Ethyl 4-chloro-3-hydroxypicolinate as a precursor in the synthesis of JAK2 inhibitors. The compound's chloro group served as an excellent leaving group for nucleophilic aromatic substitution reactions, while the hydroxy functionality allowed for subsequent O-alkylation or acylation. This dual reactivity enabled the efficient construction of diverse compound libraries for structure-activity relationship studies. The resulting inhibitors showed promising activity against myeloproliferative disorders in preclinical models, with several derivatives advancing to lead optimization stages.

Another significant application was reported in ACS Infectious Diseases, where Ethyl 4-chloro-3-hydroxypicolinate derivatives were evaluated as novel antibacterial agents targeting DNA gyrase. The 3-hydroxy group was found to form crucial hydrogen bonds with the enzyme's active site, while the chloro substituent contributed to enhanced membrane permeability. Structure-based drug design approaches, coupled with molecular dynamics simulations, revealed that modifications at the 4-position of the picolinate ring significantly influenced target binding affinity and selectivity against bacterial versus human topoisomerases.

Recent synthetic methodology developments have also expanded the utility of 1805625-93-7. A 2024 publication in Organic Letters described a palladium-catalyzed cross-coupling protocol that enables direct functionalization of the picolinate core under mild conditions. This advancement has facilitated the creation of more complex derivatives without compromising the integrity of the sensitive hydroxy and ester functionalities. The methodology has been particularly valuable in generating conformationally constrained analogs for probing protein-ligand interactions in drug discovery programs.

From a pharmacological perspective, pharmacokinetic studies of Ethyl 4-chloro-3-hydroxypicolinate derivatives have revealed interesting structure-property relationships. The ethyl ester moiety provides favorable lipophilicity for cellular penetration, while serving as a potential prodrug moiety that can be hydrolyzed to active acids in vivo. Recent ADMET profiling of lead compounds derived from this scaffold has shown improved metabolic stability compared to earlier generation picolinate derivatives, addressing previous challenges with rapid hepatic clearance.

Ongoing research directions include exploring the compound's potential in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society national meeting demonstrated successful incorporation of 1805625-93-7 derivatives into PROTAC molecules, leveraging the picolinate scaffold as a linker between E3 ligase binders and target protein binders. This application capitalizes on the compound's rigidity and synthetic accessibility to create bifunctional degraders with optimal physicochemical properties.

In conclusion, Ethyl 4-chloro-3-hydroxypicolinate (1805625-93-7) represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. Its unique structural features and demonstrated utility in multiple therapeutic areas suggest it will remain an important building block for medicinal chemistry efforts. Future research will likely focus on expanding its application to new target classes and further optimizing synthetic approaches to access increasingly complex derivatives with enhanced biological activities.